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Introduction
Hexafluoroethane (C2F6) is a chemically inert, non-flammable, and colorless gas that has

found a significant niche in the field of medicine, primarily in vitreoretinal surgery. Its unique

physical properties, including its low solubility in water and subsequent expansile nature when

mixed with air, make it a valuable tool for ophthalmic surgeons. This document provides

detailed application notes and protocols for the use of hexafluoroethane as an intraocular

tamponade agent in surgical procedures.

Application in Vitreoretinal Surgery: Intraocular
Tamponade
Hexafluoroethane is predominantly used as a temporary internal tamponade agent in

vitreoretinal surgery to treat various retinal disorders, most notably retinal detachments.[1][2][3]

The gas bubble physically flattens the detached retina against the retinal pigment epithelium

(RPE), allowing for chorioretinal adhesion to form and sealing the retinal break.[4][5][6] Its

duration of action is intermediate compared to other commonly used gases such as sulfur

hexafluoride (SF6) and octafluoropropane (C3F8).[3][7]
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The selection of a tamponade gas is crucial and depends on the specific clinical scenario,

including the location and size of the retinal break. The table below summarizes the key

physical properties of hexafluoroethane in comparison to other intraocular gases.

Property Air
Sulfur
Hexafluoride
(SF6)

Hexafluoroeth
ane (C2F6)

Octafluoropro
pane (C3F8)

Molecular Weight

( g/mol )
29 146 138 188

Expansion in Eye None 2x 3.3x 4x

Peak Expansion

Time
N/A 1-2 days 36-60 hours 72-96 hours

Intraocular

Duration
5-7 days ~2 weeks 4-5 weeks 6-8 weeks

Non-Expansile

Concentration
N/A 20% 16% 12-14%

Data compiled from multiple sources.[2][3][8]

Experimental Protocols
Protocol 1: Preparation of Non-Expansile
Hexafluoroethane Gas Mixture
Objective: To prepare a sterile, non-expansile mixture of hexafluoroethane (16%) and air for

intraocular injection.

Materials:

Sterile 50 mL syringe

Sterile 0.22 µm filter

Cylinder of pure hexafluoroethane (C2F6)
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Sterile air source or filtered room air

Procedure:

Aseptically attach the sterile 0.22 µm filter to the 50 mL syringe.

Flush the syringe and filter assembly with pure hexafluoroethane gas two to three times to

eliminate any residual air.[9]

Draw a precise volume of pure hexafluoroethane into the syringe. To achieve a 16%

concentration in a 50 mL syringe, draw 8 mL of pure C2F6.

Carefully draw sterile air into the same syringe up to the 50 mL mark.

Gently mix the gases within the syringe by inverting it several times.

The prepared gas mixture is now ready for intraocular injection by the surgeon.

Protocol 2: Vitrectomy with Hexafluoroethane
Tamponade for Retinal Detachment
Objective: To perform a pars plana vitrectomy followed by the injection of a non-expansile

hexafluoroethane gas mixture to repair a rhegmatogenous retinal detachment.

Procedure:

Surgical Preparation: Standard sterile preparation and draping of the operative eye are

performed. Anesthesia is administered as per institutional protocol.

Pars Plana Vitrectomy (PPV): A three-port pars plana vitrectomy is performed to remove the

vitreous gel. This relieves vitreoretinal traction on the retinal break.

Membrane Peeling (if necessary): If proliferative vitreoretinopathy (PVR) is present,

membrane peeling is performed to remove any contractile membranes from the retinal

surface.

Fluid-Air Exchange: The vitreous cavity is filled with sterile air while simultaneously draining

the subretinal fluid through the retinal break or a posterior drainage retinotomy.[2] This
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flattens the retina.

Endolaser or Cryopexy: The retinal breaks are treated with endolaser photocoagulation or

cryopexy to create a chorioretinal adhesion.

Gas-Air Exchange: The prepared 16% hexafluoroethane gas mixture is slowly injected into

the vitreous cavity, replacing the air.[5] The infusion pressure is carefully monitored to avoid

a sudden increase in intraocular pressure (IOP).

Sclerotomy Closure: The sclerotomies are closed with sutures or are self-sealing depending

on the gauge of instrumentation used.

Postoperative Care: The patient is instructed on specific head positioning to ensure the gas

bubble correctly tamponades the retinal break(s).[10][11][12][13]

Diagrams

Pre-operative Intra-operative Post-operative

Patient Evaluation &
Diagnosis of Retinal Detachment Anesthesia Pars Plana Vitrectomy Membrane Peeling (if needed) Fluid-Air Exchange Endolaser / Cryopexy Hexafluoroethane

Gas Injection Sclerotomy Closure Patient Positioning Follow-up & Monitoring Gas Resorption Successful Retinal
Reattachment

Click to download full resolution via product page

Caption: Workflow of vitreoretinal surgery with hexafluoroethane tamponade.
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Intraocular Tamponade Gases

Key Properties

Sulfur Hexafluoride (SF6)

Intraocular Duration

~2 weeks

Expansion Factor

2x

Hexafluoroethane (C2F6)

4-5 weeks 3.3x

Octafluoropropane (C3F8)

6-8 weeks 4x

Click to download full resolution via product page

Caption: Comparison of key properties of intraocular gases.

Potential Complications and Management
While generally safe and effective, the use of hexafluoroethane and other intraocular gases is

associated with potential complications.
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Complication Description Management

Elevated Intraocular Pressure

(IOP)

The expansile nature of the

gas can lead to a significant

rise in IOP, potentially causing

optic nerve damage or central

retinal artery occlusion.

IOP-lowering medications

(topical or systemic). In severe

cases, anterior chamber

paracentesis may be required

to release a small amount of

aqueous humor.

Cataract Formation

The presence of an intraocular

gas bubble can induce or

accelerate the formation of a

cataract, particularly in phakic

patients.

Cataract surgery may be

necessary after the gas has

been absorbed.

Gas Migration

The gas can migrate into the

anterior chamber,

subconjunctival space, or,

rarely, subretinally.[4]

Patient positioning can often

resolve anterior chamber

migration. Surgical intervention

may be needed for persistent

or subretinal migration.

Corneal Decompensation

Prolonged contact between the

gas bubble and the corneal

endothelium can lead to

corneal edema and

decompensation.

This is more common in

aphakic or pseudophakic

patients with anterior chamber

intraocular lenses.

Management may include

corneal transplantation in

severe cases.

Hexafluoroethane in Medical Imaging
While the primary medical application of hexafluoroethane is in ophthalmology, the broader

class of perfluorocarbon gases, including sulfur hexafluoride, is utilized in medical imaging as

ultrasound contrast agents.[14][15][16][17][18] These gases are encapsulated in microbubbles,

which, when injected intravenously, enhance the echogenicity of blood, improving the

visualization of blood flow and tissue perfusion.[18][19][20] Although the principle is established

for perfluorocarbons, specific protocols for the use of hexafluoroethane as an ultrasound
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contrast agent are not as widely documented as for sulfur hexafluoride.[19][21][22][23][24]

Further research may expand the role of hexafluoroethane in this diagnostic field.

Conclusion
Hexafluoroethane is a critical tool in modern vitreoretinal surgery, offering an effective and

reliable method for retinal tamponade. A thorough understanding of its properties, preparation,

and surgical application, as well as an awareness of potential complications, is essential for its

safe and successful use in treating retinal disorders. The potential for its application in medical

imaging remains an area for future exploration.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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